Cas no 338954-46-4 (3-OXO-1,3-DIHYDRO-2-BENZOTHIOPHENE-1-CARBALDEHYDE O-(4-CHLOROBENZYL)OXIME)

• Product Name: 3-OXO-1,3-DIHYDRO-2-BENZOTHIOPHENE-1-CARBALDEHYDE O-(4-CHLOROBENZYL)OXIME
• CAS No: 338954-46-4
• MF: C₁₆H₁₂ClNO₂S
• MW: 317.789981842041
• CID: 5175611
• Update Time: 2025-05-20

3-OXO-1,3-DIHYDRO-2-BENZOTHIOPHENE-1-CARBALDEHYDE O-(4-CHLOROBENZYL)OXIME Chemical and Physical Properties

Names and Identifiers

• 3-OXO-1,3-DIHYDRO-2-BENZOTHIOPHENE-1-CARBALDEHYDE O-(4-CHLOROBENZYL)OXIME
• 3-[(1E)-{[(4-chlorophenyl)methoxy]imino}methyl]-1,3-dihydro-2-benzothiophen-1-one
• 3-[(E)-(4-chlorophenyl)methoxyiminomethyl]-3H-2-benzothiophen-1-one

• Inchi： 1S/C16H12ClNO2S/c17-12-7-5-11(6-8-12)10-20-18-9-15-13-3-1-2-4-14(13)16(19)21-15/h1-9,15H,10H2/b18-9+
• InChI Key： XKRXGSYISDZXLY-GIJQJNRQSA-N
• SMILES： ClC1C=CC(=CC=1)CO/N=C/C1C2C=CC=CC=2C(=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• XLogP3: 4.3
• Topological Polar Surface Area: 64

Additional information on 3-OXO-1,3-DIHYDRO-2-BENZOTHIOPHENE-1-CARBALDEHYDE O-(4-CHLOROBENZYL)OXIME

Compound CAS No. 338954-46-4: 3-OXO-1,3-DIHYDRO-2-BENZOTHIOPHENE-1-CARBALDEHYDE O-(4-CHLOROBENZYL)OXIME

The compound CAS No. 338954-46-4, also known as 3-OXO-1,3-DIHYDRO-2-BENZOTHIOPHENE-1-CARBALDEHYDE O-(4-CHLOROBENZYL)OXIME, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising properties, which have been explored in recent scientific studies.

Benzothiophene derivatives have long been recognized for their versatility in organic synthesis and their applications in materials science. The benzothiophene core of this compound provides a rigid aromatic system, which is often desirable in the design of functional materials. The presence of the oxo group at the 3-position introduces additional electronic effects, potentially enhancing the compound's reactivity or stability depending on the context of its use.

The O-(4-chlorobenzyl)oxime moiety attached to the carbonyl group adds another layer of complexity to this molecule. Oximes are known for their ability to act as chelating agents and have been utilized in various catalytic processes. The substitution of a chlorine atom on the benzyl group further modulates the electronic properties of this fragment, making it suitable for specific interactions in chemical reactions or biological systems.

Recent research has focused on the synthesis and characterization of similar compounds, with particular emphasis on their potential applications in drug discovery and materials science. For instance, studies have explored the use of benzothiophene oxime derivatives as inhibitors of certain enzymes or as building blocks for advanced materials with tailored optical properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic additions and cyclizations. The strategic introduction of functional groups allows for fine-tuning of the molecule's properties, making it adaptable to different chemical environments. Researchers have also investigated the stereochemical outcomes of these reactions, highlighting the importance of controlling reaction conditions to achieve desired products.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular architecture and ensure that the compound meets rigorous quality standards required for both academic and industrial applications.

Looking ahead, the potential applications of CAS No. 338954-46-4 are vast. Its structural features make it a candidate for use in developing novel pharmaceutical agents or advanced materials with unique electronic properties. Furthermore, ongoing research continues to uncover new synthetic pathways and functionalization strategies that could expand its utility even further.

In conclusion, CAS No. 338954-46-4 represents a cutting-edge molecule at the intersection of organic synthesis and functional materials development. Its intricate structure and versatile properties position it as a valuable tool for researchers across multiple disciplines.